![molecular formula C17H17Cl3N2O B4884703 N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide](/img/structure/B4884703.png)
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide
Overview
Description
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide, also known as BTB-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential application as a research tool. This compound belongs to the class of benzamides and is primarily used in the field of neuroscience research. The purpose of
Mechanism of Action
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide selectively blocks the activity of Kv1.1 channels by binding to a specific site on the channel. This binding prevents the channel from opening, thereby reducing the flow of potassium ions out of the neuron. This, in turn, leads to an increase in neuronal excitability, which can be observed as an increase in action potential firing.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its selective blockade of Kv1.1 channels, it has also been shown to block Kv1.2 and Kv1.3 channels, although with lower affinity. This can lead to a broader effect on neuronal excitability. This compound has also been shown to enhance synaptic transmission in the hippocampus, a brain region involved in learning and memory.
Advantages and Limitations for Lab Experiments
One advantage of using N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide in lab experiments is its selectivity for Kv1.1 channels. This allows researchers to specifically target this channel and investigate its role in neuronal function. However, one limitation is that this compound can also block other Kv1 channels, albeit with lower affinity. This can make it difficult to isolate the effects of Kv1.1 blockade.
Future Directions
There are several future directions for the use of N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide in research. One potential application is in investigating the role of Kv1.1 channels in neurological disorders, such as epilepsy and ataxia. By selectively blocking these channels, researchers can gain insights into the underlying pathophysiology of these disorders. Another future direction is in investigating the effects of this compound on other brain regions and neuronal populations. Finally, this compound could potentially be used as a therapeutic agent for neurological disorders, although further research is needed to determine its safety and efficacy.
Conclusion:
Overall, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential application as a research tool. Its selectivity for Kv1.1 channels makes it a valuable tool for investigating the role of these channels in neuronal function and neurological disorders. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}benzamide is primarily used as a research tool in the field of neuroscience. It has been shown to selectively block the activity of a specific type of potassium channel, known as Kv1.1. This channel is involved in regulating the excitability of neurons, and its dysfunction has been implicated in various neurological disorders, including epilepsy and ataxia. By blocking this channel, this compound can provide insights into the role of Kv1.1 in neuronal function and the pathophysiology of neurological disorders.
properties
IUPAC Name |
N-[1-[benzyl(methyl)amino]-2,2,2-trichloroethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl3N2O/c1-22(12-13-8-4-2-5-9-13)16(17(18,19)20)21-15(23)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPGZAZCKLLWLCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(C(Cl)(Cl)Cl)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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